Cas no 2549064-16-4 (4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine)

• Product Name: 4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine
• CAS No: 2549064-16-4
• MF: C₂₂H₃₁N₅O
• MW: 381.514444589615
• CID: 5316383
• PubChem ID: 154829906
• Update Time: 2025-10-30

4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-[4-[(2,4-Dimethylphenyl)methyl]-1-piperazinyl]-2-methyl-4-pyrimidinyl]morpholine
• F6619-6182
• 4-(6-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine
• AKOS040709889
• 2549064-16-4
• 4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine

• Inchi： 1S/C22H31N5O/c1-17-4-5-20(18(2)14-17)16-25-6-8-26(9-7-25)21-15-22(24-19(3)23-21)27-10-12-28-13-11-27/h4-5,14-15H,6-13,16H2,1-3H3
• InChI Key： KXKLPKUZTIKRJP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC(=NC(C)=N1)N1CCN(CC2C=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 381.25286063g/mol
• Monoisotopic Mass: 381.25286063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.9±50.0 °C(Predicted)
• pka: 10.82±0.50(Predicted)

Additional information on 4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine

Introduction to the Compound 4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine (CAS No. 2549064-16-4)

The compound 4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine (CAS No. 2549064-16-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of molecules with potential therapeutic applications. This compound, characterized by its intricate structural framework, combines elements from multiple heterocyclic systems, making it a subject of considerable interest in medicinal chemistry research.

At the core of this molecule lies a morpholine moiety, which is a six-membered aromatic ring containing two nitrogen atoms. Morpholine derivatives are well-documented for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of the morpholine ring in this compound suggests that it may exhibit similar biological effects, although the full spectrum of its activity is yet to be fully elucidated through rigorous preclinical and clinical studies.

The structural complexity of 4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine is further enhanced by its connection to a pyrimidine ring system. Pyrimidines are a class of heterocyclic compounds that play a crucial role in nucleic acid chemistry and are widely used in the development of antiviral and anticancer agents. The specific substitution pattern on the pyrimidine ring, including the 2-methylpyrimidin-4-yl moiety, contributes to the unique chemical and pharmacological properties of this compound.

One of the most striking features of this molecule is its incorporation of a piperazine moiety. Piperazines are nitrogen-containing heterocycles that are frequently used in pharmaceuticals due to their ability to enhance binding affinity and selectivity. In this compound, the piperazine ring is substituted with a 2,4-dimethylphenylmethyl group, which further modulates its pharmacokinetic and pharmacodynamic properties. This substitution pattern is particularly interesting because it may contribute to the compound's ability to interact with biological targets in a highly specific manner.

The synthesis of 4-(6-{4-[(2,4-Dimethylphenyl)methyl]piperazin-1-yl}-2-methylpyrimidin-4-yl)morpholine involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the pyrimidine core is typically achieved through condensation reactions between appropriately substituted carbonyl compounds and amidine derivatives. Subsequent functionalization steps are then employed to introduce the morpholine and piperazine moieties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like CAS No. 2549064-16-4 with greater accuracy before conducting costly experimental trials. Molecular modeling techniques have been particularly useful in understanding how this compound interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its potential therapeutic applications.

In vitro studies have begun to explore the pharmacological profile of CAS No. 2549064-16-4, focusing on its interactions with various biological systems. Initial results suggest that this compound may exhibit potent activity against certain disease-related pathways. For example, preliminary data indicate that it may inhibit enzymes involved in inflammation or cell proliferation, making it a promising candidate for treating conditions such as cancer or autoimmune disorders.

The potential therapeutic applications of this compound are still under investigation, but early findings are encouraging. Researchers are particularly interested in its potential as an antineoplastic agent due to its ability to disrupt critical signaling pathways involved in cancer cell growth and survival. Additionally, its structural features suggest that it may have applications in other therapeutic areas, including neurology and infectious diseases.

The development of novel pharmaceutical agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of CAS No. 2549064-16-4 represent an important step forward in this collaborative effort. By leveraging cutting-edge synthetic techniques and computational methods, researchers are paving the way for new treatments that could significantly improve patient outcomes.

The future direction of research on CAS No. 2549064-16-4 will likely involve further optimization of its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, preclinical studies will be essential to evaluate its safety profile before moving into human clinical trials. These studies will provide critical data on dosing regimens, pharmacokinetic behavior, and long-term effects.

In conclusion,CAS No. 2549064-16-4, with its unique structural composition featuring a morpholine, pyrimidine, and piperazine moiety, represents a promising candidate for future pharmaceutical development.* Its complex architecture suggests potential therapeutic benefits across multiple disease areas.* As research continues,* further insights into its biological activity*and mechanisms*of action*will emerge,* guiding efforts*to translate these findings*into effective treatments for human diseases.*